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Compound of Interest

Compound Name: 5-Phenyl-1H-1,2,4-triazole-3-thiol

Cat. No.: B171666

An In-depth Technical Guide on 5-Phenyl-1H-1,2,4-triazole-3-thiol

Introduction

5-Phenyl-1H-1,2,4-triazole-3-thiol is a heterocyclic organic compound that has garnered
significant interest within the scientific community. As a derivative of the 1,2,4-triazole ring
system, it serves as a crucial pharmacophore—a molecular framework responsible for a drug's
biological activity.[1] The unique structural arrangement of the triazole ring, combined with the
thiol and phenyl functional groups, imparts a diverse range of pharmacological properties.[1][2]
These derivatives are known to exhibit a wide spectrum of biological activities, including
antimicrobial, anticancer, anti-inflammatory, and antioxidant effects.[2][3][4] This broad
bioactivity profile makes 5-phenyl-1H-1,2,4-triazole-3-thiol and its analogues promising lead
compounds in the fields of medicinal chemistry and drug development.[5]

This technical guide provides a comprehensive literature review of 5-Phenyl-1H-1,2,4-triazole-
3-thiol, focusing on its synthesis, physicochemical properties, and key biological activities. It is
intended for researchers, scientists, and professionals in drug development, offering detailed
experimental protocols, tabulated data, and visualizations of relevant chemical and biological
processes.

Physicochemical and Spectroscopic Data

5-Phenyl-1H-1,2,4-triazole-3-thiol, also known by its CAS number 3414-94-6, exists as a
white to cream-colored crystalline powder.[6][7] The compound's structure is characterized by a
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central 1,2,4-triazole ring substituted with a phenyl group at position 5 and a thiol group at
position 3. It can exist in tautomeric equilibrium between the thione and thiol forms.

Property Value Reference
Molecular Formula CsH7N3S [6]
Molecular Weight 177.23 g/mol [6]
CAS Number 3414-94-6 [6]
Appearance White to cream crystals or 7]
powder
Melting Point 265-267 °C [6]
Boiling Point 267.8 °C at 760 mmHg [6]
Density 1.39 g/cm3 [6]
Flash Point 115.8°C [6]

Table 1: Physicochemical Properties of 5-Phenyl-1H-1,2,4-triazole-3-thiol

Spectroscopic analysis is crucial for the structural elucidation of the compound. While data for
the parent compound is distributed across various studies focusing on its derivatives,
characteristic spectral features can be compiled.
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Characteristic Peaks /
Spectroscopy i Reference
Signals

~3300-3200 (N-H stretch),
~2600-2550 (S-H stretch),

FTIR (cm™1) [8][9][10]
~1610 (C=N stretch), ~1270

(C=S stretch)

~12.4-14.0 (s, 1H, SH/NH),
1H NMR (DMSO-ds, & ppm) ) [O][11]
~7.4-8.0 (m, 5H, Aromatic-H)

~160-170 (Triazole C3), ~145-
13C NMR (DMSO-ds, 6 ppm) 155 (Triazole C5), ~125-135 [8]

(Aromatic Carbons)

Table 2: Spectroscopic Data for 5-Phenyl-1H-1,2,4-triazole-3-thiol and its Derivatives

Synthesis of 5-Phenyl-1H-1,2,4-triazole-3-thiol

The synthesis of 5-phenyl-1H-1,2,4-triazole-3-thiol is most commonly achieved through the
base-catalyzed intramolecular cyclization of 1-benzoylthiosemicarbazide.[2] This method
involves two main stages: the acylation of thiosemicarbazide with benzoyl chloride to form the
intermediate, followed by its cyclization in an alkaline medium.
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Preparation
Prepare bacterial/ Prepare Mueller-Hinton Impregnate sterile paper discs
fungal inoculum Agar plates with test compound
Expgriment

Inoculate agar plates
with microorganism

'

Place impregnated discs
on agar surface

i

Incubate plates
(e.g., 37°C for 24h)

Result Analysis

Measure the diameter of the
zone of inhibition (mm)

i

Compare with standard
antibiotic and control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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